![molecular formula C11H14ClN3O B2526030 2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride CAS No. 1353966-05-8](/img/structure/B2526030.png)
2-(Piperazin-1-yl)benzo[d]oxazole hydrochloride
Cat. No. B2526030
Key on ui cas rn:
1353966-05-8
M. Wt: 239.7
InChI Key: XVIMBFAZRZMXRG-UHFFFAOYSA-N
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Patent
US07429585B2
Procedure details
10.8 mmol of 4-benzoxazol-2-yl-piperazine-1-carboxylic acid tert.-butyl ester were treated with 30 ml of a dioxane, saturated with gaseous hydrochloric acid. The heterogenous mixture was stirred at room temperature for 1 hour, before evaporation of the solvent. This yielded the title compound as a colorless solid.
Quantity
10.8 mmol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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C(OC([N:8]1[CH2:13][CH2:12][N:11]([C:14]2[O:15][C:16]3[CH:22]=[CH:21][CH:20]=[CH:19][C:17]=3[N:18]=2)[CH2:10][CH2:9]1)=O)(C)(C)C.[ClH:23]>O1CCOCC1>[ClH:23].[N:11]1([C:14]2[O:15][C:16]3[CH:22]=[CH:21][CH:20]=[CH:19][C:17]=3[N:18]=2)[CH2:12][CH2:13][NH:8][CH2:9][CH2:10]1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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10.8 mmol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CCN(CC1)C=1OC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The heterogenous mixture was stirred at room temperature for 1 hour, before evaporation of the solvent
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
